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Compound of Interest

Compound Name:
2-Amino-5-Iodopyridine-3-

Carbaldehyde

Cat. No.: B1285547 Get Quote

An In-depth Technical Guide to 2-Amino-5-
Iodopyridine-3-Carbaldehyde
For researchers, medicinal chemists, and professionals in drug development, 2-Amino-5-
Iodopyridine-3-Carbaldehyde is a heterocyclic compound of significant interest. Its unique

trifunctionalized pyridine scaffold, featuring an amino group, an iodine atom, and a

carbaldehyde moiety, makes it a versatile building block in the synthesis of complex organic

molecules and novel pharmaceutical agents. This guide provides a comprehensive overview of

its chemical structure, properties, and potential applications.

Chemical Structure and IUPAC Name
The chemical structure of 2-Amino-5-Iodopyridine-3-Carbaldehyde is characterized by a

pyridine ring substituted at the 2-, 3-, and 5-positions. The systematic International Union of

Pure and Applied Chemistry (IUPAC) name for this compound is 2-amino-5-iodopyridine-3-
carbaldehyde.[1]

The structure can be represented by the SMILES string: Nc1ncc(I)cc1C=O.

Physicochemical Properties
A summary of the key quantitative data for 2-Amino-5-Iodopyridine-3-Carbaldehyde is

presented in the table below, facilitating easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₅IN₂O [1]

Molecular Weight 248.02 g/mol [1]

CAS Number 578007-67-7 [1]

Appearance Solid

Melting Point 164.8-166.6 °C N/A

Boiling Point 360.5 °C at 760 mmHg N/A

Density 2.089 g/cm³ N/A

Synthetic Approaches
While specific, detailed experimental protocols for the synthesis of 2-Amino-5-Iodopyridine-3-
Carbaldehyde are not extensively documented in publicly available literature, a plausible

synthetic route can be conceptualized based on established organic chemistry principles and

synthesis of analogous compounds.[2][3] A potential experimental workflow could involve the

selective formylation of 2-amino-5-iodopyridine.

Below is a generalized experimental workflow for a potential synthesis route.
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A potential synthetic workflow for 2-Amino-5-Iodopyridine-3-Carbaldehyde.

Experimental Protocol Outline:
Lithiation: Dissolve 2-amino-5-iodopyridine in an anhydrous aprotic solvent (e.g., THF) under

an inert atmosphere (e.g., Argon) and cool to a low temperature (e.g., -78 °C). Add an

organolithium reagent, such as n-butyllithium, dropwise to effect lithiation at the 3-position.

The amino group may require protection prior to this step.
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Formylation: Introduce a formylating agent, such as N,N-dimethylformamide (DMF), to the

reaction mixture.

Quenching and Workup: After the reaction is complete, quench the reaction with a suitable

aqueous solution. Extract the product into an organic solvent.

Purification: Purify the crude product using column chromatography on silica gel to yield the

desired 2-Amino-5-Iodopyridine-3-Carbaldehyde.

Applications in Drug Discovery and Organic
Synthesis
2-Amino-5-Iodopyridine-3-Carbaldehyde is a valuable intermediate in the synthesis of a wide

range of more complex molecules.[4] Its three distinct functional groups offer multiple points for

chemical modification, making it a versatile scaffold for building diverse chemical libraries. The

amino group can be acylated or alkylated, the aldehyde can undergo condensation and

addition reactions, and the iodo group is amenable to various cross-coupling reactions (e.g.,

Suzuki, Sonogashira, Buchwald-Hartwig).

The following diagram illustrates the role of this compound as a key building block in the

synthesis of diverse molecular architectures with potential therapeutic applications.
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Versatility of 2-Amino-5-Iodopyridine-3-Carbaldehyde as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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